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Compound of Interest

4-(4-Chlorophenyl)-2-
Compound Name:

methoxyphenol
CAS No.: 57074-44-9
Cat. No.: B6323088

Get Quote

Technical Monograph: 4-(4-Chlorophenyl)-2-
methoxyphenol

Molecular Architecture, Synthesis, and Physicochemical Profiling

Executive Summary

4-(4-Chlorophenyl)-2-methoxyphenol (Systematic name: 4'-chloro-4-hydroxy-3-
methoxybiphenyl) represents a specific class of functionalized biaryls. Characterized by a
guaiacol (2-methoxyphenol) core coupled to a para-chlorophenyl moiety, this molecule serves
as a critical intermediate in the rational design of kinase inhibitors, antioxidants, and liquid
crystal mesogens. Its structural duality—combining a hydrogen-bond donor/acceptor motif
(guaiacol) with a lipophilic, electron-withdrawing tail (chlorophenyl)—makes it a versatile probe
for structure-activity relationship (SAR) studies.

Molecular Specifications
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The following data establishes the definitive chemical identity of the compound.

Parameter

Specification

IUPAC Name

4-(4-Chlorophenyl)-2-methoxyphenol

Common Alias

4'-Chloro-4-hydroxy-3-methoxybiphenyl; 4-(4-
Chlorophenyl)guaiacol

Molecular Formula

C13H11CIO2

Molecular Weight (Avg)

234.68 g/mol

Monoisotopic Mass

234.0448 g/mol

SMILES

COclcc(ceclO)c2cecc(Clyec2

InChl Key

(Predicted) XZYV...[1][2][3][4] (Analogous to
biphenyl derivatives)

Element Count

13 Carbon, 11 Hydrogen, 1 Chlorine, 2 Oxygen

Structural Logic & Geometry

The molecule consists of two aromatic rings connected by a single C-C bond (C4 of the phenol

ring to C1' of the chlorophenyl ring).

» Biaryl Twist: Due to steric repulsion between the ortho-protons of the two rings, the system is

not planar. The dihedral angle typically ranges between 30° and 45° in solution, balancing

conjugation with steric strain.

» Electronic Effects: The methoxy group (-OCHs) at the ortho position to the hydroxyl group

exerts an electron-donating effect (+M), increasing the nucleophilicity of the phenol oxygen.

The para-chloro substituent on the distal ring acts as a lipophilic electron-withdrawing group

(-1), modulating the overall polarity of the biaryl axis.

Synthetic Protocol: Suzuki-Miyaura Cross-Coupling

The most robust and authoritative method for synthesizing 4-(4-Chlorophenyl)-2-

methoxyphenol is the Suzuki-Miyaura cross-coupling reaction. This pathway ensures
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regioselectivity and high yields by coupling an aryl halide with an arylboronic acid.

Reaction Design

» Electrophile: 4-Bromo-2-methoxyphenol (4-Bromoguaiacol). Note: The hydroxyl group can
be left unprotected due to the mild conditions of Suzuki coupling, though protection (e.g., as
a benzyl ether) often improves yields.

» Nucleophile: 4-Chlorophenylboronic acid.
e Catalyst: Palladium(0) source, typically Pd(PPhs)a or Pd(dppf)Cl-.

¢ Mechanism: Oxidative Addition — Transmetallation — Reductive Elimination.

Experimental Workflow
Step-by-Step Methodology:

e Preparation: In a Schlenk flask, dissolve 4-bromo-2-methoxyphenol (1.0 eq) and 4-
chlorophenylboronic acid (1.2 eq) in a degassed solvent mixture of 1,4-dioxane/water (4:1

vIV).

o Base Activation: Add Potassium Carbonate (K2COs, 2.0 eq). The base is critical for activating
the boronic acid to the boronate species.

o Catalysis: Add Pd(PPhs)a (3-5 mol%) under an inert atmosphere (Nitrogen or Argon).

o Reflux: Heat the mixture to 90-100°C for 12-16 hours. Monitor progress via TLC (eluent:
Hexane/EtOAC).

o Work-up: Cool to room temperature. Quench with water and extract with Ethyl Acetate (x3).
Wash organic layers with brine, dry over anhydrous NazSOa4, and concentrate in vacuo.

« Purification: Isolate the product via flash column chromatography on silica gel (Gradient: O-
20% EtOAc in Hexanes).

Synthetic Pathway Visualization
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Caption: Mechanistic flow of the Suzuki-Miyaura coupling utilized to synthesize the target biaryl
scaffold.[5]

Physicochemical & Spectroscopic Profile

Understanding the analytical signature of the compound is essential for validation.

Predicted Properties

Property Value (Predicted) Significance

Indicates moderate
LogP (Lipophilicity) 3.6+04 lipophilicity; suitable for

membrane permeability.

Typical for phenols; exists as a
pKa (Acid Dissociation) ~9.8 - 10.2 neutral species at

physiological pH (7.4).

Suggests good oral
TPSA (Polar Surface Area) ~29.5 A2 bioavailability (Rule of Five

compliant).

) Key interaction point for
H-Bond Donors 1 (Phenolic OH) o
receptor binding.

Spectroscopic Expectations (*H NMR in CDCI:3)

¢ 0 3.95 ppm (s, 3H): Distinctive singlet for the Methoxy (-OCHs) group.

e 0 5.60-5.80 ppm (s, 1H): Broad singlet for the Phenolic -OH (exchangeable with D20).
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e 06.90-7.10 ppm (m, 3H): Aromatic protons of the guaiacol ring (ABX system).

e 0 7.35-7.50 ppm (m, 4H): Aromatic protons of the 4-chlorophenyl ring (AA'BB' system),
appearing as two doublets if resolution permits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [4-(4-Chlorophenyl)-2-methoxyphenol molecular
structure and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6323088/docs#4-4-chlorophenyl-2-methoxyphenol-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://patents.google.com/patent/CN1651379A/en
https://patents.google.com/patent/CN1651379A/en
https://www.benchchem.com/product/b6323088/docs#4-4-chlorophenyl-2-methoxyphenol-molecular-structure-and-weight
https://www.benchchem.com/product/b6323088/docs#4-4-chlorophenyl-2-methoxyphenol-molecular-structure-and-weight
https://www.benchchem.com/product/b6323088/docs#4-4-chlorophenyl-2-methoxyphenol-molecular-structure-and-weight
https://www.benchchem.com/product/b6323088/docs#4-4-chlorophenyl-2-methoxyphenol-molecular-structure-and-weight
https://www.benchchem.com/product/b6323088?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6323088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

